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Compound of Interest

Compound Name: Leucomycin V

Cat. No.: B1609385

An In-depth Technical Guide on the Core Physical and Chemical Properties of Leucomycin V
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fundamental physical and
chemical properties of Leucomycin V, a macrolide antibiotic. The information is presented to
be a valuable resource for researchers, scientists, and professionals involved in drug
development and related fields. This document includes tabulated quantitative data, detailed
experimental methodologies, and a visualization of the mechanism of action.

Core Physical and Chemical Properties

Leucomycin V is a member of the leucomycin complex, a group of macrolide antibiotics
produced by Streptomyces kitasatoensis. Its structure consists of a 16-membered lactone ring
glycosidically linked to a disaccharide moiety. The physical and chemical characteristics of
Leucomycin V are crucial for its formulation, delivery, and biological activity.

Data Presentation

The following tables summarize the key physical and chemical properties of Leucomycin V
and its closely related analogs. Due to the limited availability of specific experimental data for
Leucomycin V, values for related compounds are provided for comparative purposes.

Table 1: General Physical and Chemical Properties of Leucomycin V
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Property Value Source(s)
Molecular Formula C35H59NO13 [1112][3]
Molecular Weight 701.84 g/mol [L112][31[41[5]
CAS Number 22875-15-6 [1][21[2][5]
Appearance White to off-white crystalline
powder
Table 2: Solubility Profile of Leucomycin Analogs
Solvent Solubility Description Source(s)
Water F_imited solubility / Practically G171E]
insoluble
Methanol Soluble / Very soluble [61[7181[9]
Ethanol Soluble / Very soluble [61[71181[9]
Dimethyl Sulfoxide (DMSO) Soluble [61[71[8]1[10]
Dimethylformamide (DMF) Soluble [6][71[8]
Acetonitrile Very soluble 9]
Table 3: Estimated Melting Point of Leucomycin Analogs
Leucomycin Analog Melting Point (°C) Source(s)
Leucomycin A5 ~120 (decomposes) [11]
Leucomycin A6 136.5 [12]

Note: A specific melting point for Leucomycin V is not readily available in the cited literature.

The values for closely related analogs, Leucomycin A5 and A6, are provided as an estimation.

Mechanism of Action
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Leucomycin V, like other macrolide antibiotics, exerts its antibacterial effect by inhibiting
protein synthesis in susceptible bacteria. This is achieved by binding to the 50S ribosomal
subunit, which interferes with the translocation step of polypeptide chain elongation.

Bacterial Cell

Binds to 50S Rlbos_omal Inhibits Protein Synthesis Prevents Bacterlal_ Groyvth
Subunit and Proliferation

Click to download full resolution via product page

Mechanism of action of Leucomycin V.

Experimental Protocols

This section details the methodologies for determining the key physical and chemical
properties of Leucomycin V. These protocols are based on standard pharmaceutical analysis
techniques for macrolide antibiotics.

Melting Point Determination (Capillary Method)

Objective: To determine the temperature range over which the solid Leucomycin V transitions
to a liquid.

Methodology:

o Sample Preparation: A small amount of finely powdered, dry Leucomycin V is packed into a
thin-walled capillary tube, sealed at one end, to a height of 2-3 mm.[2][13][14][15][16]

o Apparatus Setup: The capillary tube is placed in a melting point apparatus, adjacent to a
calibrated thermometer.[2][13][15]

o Heating: The sample is heated at a controlled rate, typically starting with a rapid ramp to a
temperature just below the expected melting point, followed by a slower ramp of 1-2 °C per
minute near the melting point.[14]
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» Observation: The sample is observed through a magnifying lens. The temperature at which
the first droplet of liquid appears is recorded as the start of the melting range. The
temperature at which the entire solid has transformed into a clear liquid is recorded as the
end of the melting range.[2][14]

Solubility Determination (Shake-Flask Method)

Objective: To determine the equilibrium solubility of Leucomycin V in various solvents.
Methodology:

o Sample Preparation: An excess amount of Leucomycin V is added to a known volume of
the desired solvent (e.g., water, ethanol, DMSO) in a sealed flask.[1][3][4]

o Equilibration: The flask is agitated in a constant temperature water bath or shaker for a
prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached.[1][3][4][17]

o Phase Separation: The suspension is filtered through a suitable membrane filter (e.g., 0.22
um PTFE) or centrifuged to separate the undissolved solid from the saturated solution.[1][4]

e Quantification: The concentration of Leucomycin V in the clear supernatant is determined
using a validated analytical method, such as High-Performance Liquid Chromatography
(HPLC) with UV detection or Mass Spectrometry (MS).[1][4] A calibration curve is prepared
using standard solutions of known concentrations to quantify the amount of dissolved
Leucomycin V.

Spectral Analysis

Obijective: To elucidate the molecular structure of Leucomycin V by analyzing the magnetic
properties of its atomic nuclei.

Methodology:

o Sample Preparation: A small, precise amount of Leucomycin V is dissolved in a deuterated
solvent (e.g., CDCls, DMSO-ds).

o Data Acquisition: The sample is placed in an NMR spectrometer. Both *H NMR and 3C NMR
spectra are acquired. For complex molecules like macrolides, two-dimensional (2D) NMR
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experiments such as COSY, HSQC, and HMBC are often necessary for complete structural
assignment.[18][19][20][21]

o Data Analysis: The chemical shifts (), coupling constants (J), and correlation peaks in the
2D spectra are analyzed to determine the connectivity of atoms and the overall structure of
the molecule.[20][21]

Objective: To determine the molecular weight and fragmentation pattern of Leucomycin V.
Methodology:

o Sample Introduction: A dilute solution of Leucomycin V is introduced into the mass
spectrometer, typically using a soft ionization technique like Electrospray lonization (ESI) to
prevent fragmentation of the parent molecule.[22][23][24]

« lonization: In the ESI source, the sample is nebulized and subjected to a high voltage,
creating charged droplets. As the solvent evaporates, charged molecular ions ([M+H]* or
[M+Na]*) are formed.[23][24]

e Mass Analysis: The ions are guided into a mass analyzer (e.g., quadrupole, time-of-flight)
which separates them based on their mass-to-charge ratio (m/z).

o Detection and Analysis: The detector records the abundance of ions at each m/z value,
generating a mass spectrum. High-resolution mass spectrometry can provide a highly
accurate molecular weight, confirming the elemental composition. Tandem mass
spectrometry (MS/MS) can be used to induce fragmentation and provide structural
information.

Objective: To identify the functional groups present in the Leucomycin V molecule by
measuring the absorption of infrared radiation.

Methodology:

o Sample Preparation: A small amount of solid Leucomycin V is mixed with potassium
bromide (KBr) and pressed into a thin pellet, or analyzed directly using an Attenuated Total
Reflectance (ATR) accessory.[25]
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» Data Acquisition: The sample is placed in an FT-IR spectrometer, and an infrared spectrum is
recorded over a range of wavenumbers (typically 4000-400 cm™1).

o Data Analysis: The absorption bands in the spectrum are correlated with specific functional
groups (e.g., C=0, O-H, C-0O, N(CHs)2) present in the molecule, providing a fingerprint of its
chemical structure.[25][26][27][28][29]

Conclusion

This technical guide provides a consolidated resource on the physical and chemical properties
of Leucomycin V. While specific experimental data for some properties of Leucomycin V
remain elusive, the information presented, including data from closely related analogs and
detailed experimental protocols, offers a robust foundation for researchers and drug
development professionals. The provided methodologies can be adapted to generate specific
data for Leucomycin V, aiding in its further development and application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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